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Eminent researchers, scientists, and professionals in drug development are continually seeking

superior alternatives to the widely used hole transport material (HTM), spiro-OMeTAD, for

perovskite solar cells (PSCs). While the specific compound 1,6-Dimethyl-9H-carbazole has

not been extensively benchmarked against spiro-OMeTAD in publicly available research, this

guide presents a comparative analysis of a representative carbazole-based HTM,

SFXDAnCBZ, against the industry-standard spiro-OMeTAD. This comparison is based on

experimental data from a study by Lee et al. (2020), which highlights the potential of carbazole

derivatives as high-performance, cost-effective alternatives.

Performance Comparison: SFXDAnCBZ vs. spiro-
OMeTAD
The performance of a hole transport material is paramount in achieving high-efficiency and

stable perovskite solar cells. Key metrics for evaluation include power conversion efficiency

(PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). Below

is a summary of the comparative performance of SFXDAnCBZ and spiro-OMeTAD under

similar experimental conditions.
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Performance Metric SFXDAnCBZ spiro-OMeTAD

Power Conversion Efficiency

(PCE)
20.87% 21.30%

Open-Circuit Voltage (Voc) 1.09 V Not Specified

Short-Circuit Current Density

(Jsc)
23.1 mA cm-2 Not Specified

Fill Factor (FF) 83% Not Specified

Experimental Protocols
To ensure the reproducibility and validation of these findings, detailed experimental

methodologies are crucial. The following protocols outline the fabrication and characterization

of the perovskite solar cells used in the comparative study.

Device Fabrication
Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are cleaned

sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol

for 15 minutes each. The substrates are then dried with a nitrogen stream and treated with

UV-ozone for 20 minutes.

Electron Transport Layer (ETL) Deposition: A compact TiO2 layer is deposited by spin-

coating a precursor solution onto the FTO substrate, followed by annealing. Subsequently, a

mesoporous TiO2 layer is deposited by spin-coating a TiO2 paste and sintering at a high

temperature.

Perovskite Layer Deposition: The perovskite precursor solution (e.g., a mixture of FAI, PbI2,

MABr, and PbBr2 in DMF:DMSO) is spin-coated onto the TiO2 layer in a nitrogen-filled

glovebox. An antisolvent is dripped onto the spinning substrate to induce crystallization,

followed by annealing.

Hole Transport Layer (HTL) Deposition:
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spiro-OMeTAD solution: Prepared by dissolving spiro-OMeTAD powder in chlorobenzene,

with the addition of additives such as Li-TFSI and tBP.

SFXDAnCBZ solution: Prepared by dissolving SFXDAnCBZ powder in chlorobenzene.

The respective HTL solution is then spin-coated atop the perovskite layer.

Electrode Deposition: Finally, a gold (Au) or silver (Ag) back contact is deposited by thermal

evaporation through a shadow mask to define the active area of the solar cell.

Characterization Methods
Current Density-Voltage (J-V) Measurement: The photovoltaic performance of the fabricated

devices is measured using a solar simulator under standard AM 1.5G illumination (100 mW

cm-2). The J-V curves are recorded to determine the PCE, Voc, Jsc, and FF.

Photoluminescence (PL) Spectroscopy: Steady-state and time-resolved PL measurements

are conducted to investigate the charge carrier extraction and recombination dynamics at the

perovskite/HTM interface.

Stability Testing: The long-term stability of the unencapsulated devices is evaluated by

storing them under controlled conditions (e.g., ambient air with specific humidity) and

periodically measuring their J-V characteristics.

Visualizing the Experimental Workflow and Charge
Transport
To better understand the experimental process and the underlying charge transport

mechanism, the following diagrams are provided.
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Experimental workflow for perovskite solar cell fabrication and characterization.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15223873?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energy Levels

FTO TiO2 (ETL) Perovskite HTM
(spiro-OMeTAD or SFXDAnCBZ) Au (Electrode) LUMO

CB

LUMO

HOMO

VB

HOMO

Work Function

e-

h+

Click to download full resolution via product page

Charge transport pathway in a perovskite solar cell.

Conclusion
The data indicates that carbazole-based HTMs, such as SFXDAnCBZ, demonstrate

comparable performance to the well-established spiro-OMeTAD.[1] While spiro-OMeTAD

currently holds a slight edge in terms of maximum achieved power conversion efficiency in

some studies, the development of novel carbazole derivatives presents a promising avenue for

cost-effective and highly efficient perovskite solar cells. Further research focusing on optimizing

the molecular structure of carbazole-based HTMs and their interface with the perovskite layer

could lead to even greater performance and stability, paving the way for the next generation of

photovoltaic technologies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15223873?utm_src=pdf-body-img
https://www.researchgate.net/publication/341802653_Carbazole-based_spirofluorene-99'-xanthene_as_efficient_hole-transporting_material_for_perovskite_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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